4991-65-5

Tioxolone

In Stock

• CAS RN:
• 4991-65-5

• Formula:
• C7H4O3S

• InChI:
• InChI=1S/C7H4O3S/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3,8H

• InChIKey:
• SLYPOVJCSQHITR-UHFFFAOYSA-N

• Tioxolone is an inhibitor of carbonic anhydrase I (CAI;  Ki = 91 nM). It is selective for CAI over CAII, -III, -IV, -VA, -VB, -VI, -VII, -IX, -XII, and -XIV (Kis = 4,930-9,040 nM). Tioxolone is active against Gram-positive or -negative bacteria, including M. tuberculosis. It is also active against dermatophytes, yeasts, and molds.
  Antimicrobial and cytostatic properties of 6-hydroxy-1,3-benzoxathiol-2-one has been investigated. Supramolecular structure of 6-hydroxy-1,3-benzoxathiol-2-one has been studied.
  Tioxolone is a metalloenzyme carbonic anhydrase I inhibitor with a Ki of 91 nM. Tioxolone is reported to possess cytostatic, antipsoriatic, antibacterial and anti-mycotic properties. Tioxolone is also added to some cosmetics (e.g. hair shampoos and skin cleansers), due to claims for its oil-regulating and antibacterial properties. The three-dimensional framework o...

26-Hydroxy-3,6,13,14,19-pentamethyl-25,27-dioxa-23-azaoctacyclo[11.10.3.117,21.01,14.03,12.04,9.017,23.024,26]heptacos-6-ene-8,11-dione

• CAS RN:
• 164991-65-5

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C29H39NO5/c1-15-9-19-18(20(31)10-15)11-21(32)22-24(19,3)14-28-23-29(33,35-23)26(22,5)25(28,4)6-7-27-12-16(2)8-17(34-27)13-30(27)28/h10,16-19,22-23,33H,6-9,11-14H2,1-5H3

• InChIKey:
• IXTKCJIPPIJLHJ-UHFFFAOYSA-N

• 26-Hydroxy-3,6,13,14,19-pentamethyl-25,27-dioxa-23-azaoctacyclo[11.10.3.117,21.01,14.03,12.04,9.017,23.024,26]heptacos-6-ene-8,11-dione, also known as 26-Hydroxy-3,6,13,14,19-pentamethyl-25,27-dioxa-23-azaoctacyclo[11.10.3.117,21.01,14.03,12.04,9.017,23.024,26]heptacos-6-ene-8,11-dione, is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 481.6 g/mol. The purity is usually 95%.